N-methyl-7-(4-morpholinyl)-4-nitro-N-phenyl-2,1,3-benzoxadiazol-5-amine

• IUPAC Name: N-methyl-7-morpholin-4-yl-4-nitro-N-phenyl-2,1,3-benzoxadiazol-5-amine
• InChI: InChI=1S/C17H17N5O4/c1-20(12-5-3-2-4-6-12)14-11-13(21-7-9-25-10-8-21)15-16(19-26-18-15)17(14)22(23)24/h2-6,11H,7-10H2,1H3
• InChI Key: LOPRCKRCJFZQEX-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C2=C(C3=NON=C3C(=C2)N4CCOCC4)[N+](=O)[O-]
• Molecular Formula: C17H17N5O4
• Molecular Weight: 355.3 g/mol

Description

N-methyl-7-(4-morpholinyl)-4-nitro-N-phenyl-2,1,3-benzoxadiazol-5-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, biology, and chemistry. This compound is commonly referred to as MNBD or MNBDA and has been synthesized using different methods. In

Mechanism of Action

The exact mechanism of action of MNBD is not fully understood. However, studies have suggested that MNBD exerts its antitumor activity by inducing apoptosis in cancer cells. Additionally, MNBD has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
MNBD has been found to exhibit a range of biochemical and physiological effects. In vitro studies have shown that MNBD inhibits the growth of cancer cells, induces apoptosis, and inhibits the NF-κB signaling pathway. Additionally, MNBD has been found to possess anti-inflammatory properties and has been shown to reduce the levels of pro-inflammatory cytokines in animal models.

Advantages and Limitations for Lab Experiments

MNBD has several advantages for use in lab experiments. It is a fluorescent probe, making it easy to detect and visualize in cells. Additionally, MNBD has been shown to exhibit low toxicity, making it a safe compound to use in experiments. However, MNBD has some limitations. It is a relatively new compound, and its full range of applications and potential side effects are not yet fully understood. Additionally, MNBD can be expensive to synthesize, limiting its use in some experiments.

Future Directions

There are several future directions for research on MNBD. One potential area of research is the development of MNBD-based drugs for the treatment of cancer and inflammatory diseases. Additionally, MNBD could be used as a fluorescent probe to study protein-protein interactions in cells. Further studies are needed to fully understand the mechanism of action of MNBD and its potential side effects. Finally, new synthesis methods could be developed to make MNBD more affordable and accessible for use in lab experiments.
Conclusion:
N-methyl-7-(4-morpholinyl)-4-nitro-N-phenyl-2,1,3-benzoxadiazol-5-amine is a chemical compound that has shown potential applications in various scientific fields, including medicine, biology, and chemistry. MNBD has been synthesized using different methods and has been extensively studied for its potential antitumor and anti-inflammatory properties. MNBD is a fluorescent probe, making it easy to detect and visualize in cells, and has been shown to exhibit low toxicity. However, MNBD is a relatively new compound, and its full range of applications and potential side effects are not yet fully understood. Further research is needed to fully understand the potential of MNBD in scientific research.

Scientific Research Applications

MNBD has been extensively studied for its potential applications in various scientific fields. In medicine, MNBD has been shown to exhibit antitumor activity by inhibiting the growth of cancer cells. Additionally, MNBD has been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. In biology, MNBD has been used as a fluorescent probe to study protein-protein interactions and to detect the presence of zinc ions in cells. In chemistry, MNBD has been used as a catalyst in various reactions.